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Compound of Interest

1,2,3-Benzothiadiazole-5-
Compound Name:
carboxaldehyde

Cat. No.: B1288041

Welcome to the Technical Support Center for researchers, scientists, and drug development
professionals. This guide provides in-depth technical information, troubleshooting advice, and
frequently asked questions (FAQs) concerning the purification of 1,2,3-Benzothiadiazole-5-
carboxaldehyde, a key building block in medicinal chemistry and materials science. Our goal
is to equip you with the necessary expertise to overcome common purification challenges and
ensure the high purity of your compound for downstream applications.

Introduction: The Critical Role of Purity

1,2,3-Benzothiadiazole-5-carboxaldehyde is a versatile heterocyclic aldehyde. The purity of
this reagent is paramount, as impurities can lead to side reactions, lower yields of target
molecules, and inaccurate biological or physical data. Common impurities include the
corresponding carboxylic acid (formed by oxidation), the starting alcohol from its synthesis, and
other reaction byproducts.[1] This guide details robust methods to isolate this compound in high

purity.

Compound Profile

A clear understanding of the physical properties of 1,2,3-Benzothiadiazole-5-carboxaldehyde
is essential for selecting and optimizing a purification strategy.
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Property Value Source
CAS Number 394223-15-5 [2]
Molecular Formula C7HaN20S [2]
Molecular Weight 164.18 g/mol [2]
Appearance Off-white to light yellow powder  [3]
Melting Point 90 °C [4]
Boiling Point 291.9 °C at 760 mmHg [4]
Soluble in many organic
Solubility solvents like chloroform, 5]

dichloromethane, and ethyl

acetate.

Purification Methodologies: A Comparative

Overview

The choice of purification method depends on the nature and quantity of impurities, as well as

the scale of the purification. Below is a decision-making workflow to guide your selection.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.scbt.com/p/2-1-3-benzothiadiazole-5-carboxaldehyde-71605-72-6
https://www.scbt.com/p/2-1-3-benzothiadiazole-5-carboxaldehyde-71605-72-6
https://www.scbt.com/p/2-1-3-benzothiadiazole-5-carboxaldehyde-71605-72-6
https://www.benchchem.com/pdf/Application_Note_High_Purity_1_3_Dimethyluracil_5_carboxaldehyde_via_Recrystallization.pdf
https://www.echemi.com/produce/pr2503043765-2-1-3-benzothiadiazole-5-carbaldehyde.html
https://www.echemi.com/produce/pr2503043765-2-1-3-benzothiadiazole-5-carbaldehyde.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1154953.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing
Grepare Silica Gel Slurra

:

Pack the Column

:

Load Crude Sample

Elute with Solvent Gradient
(e.g., Hexane/Ethyl Acetate)

[Collect Fractions]

Monitor Fractions by TLC

:

Combine Pure Fractions

[Evaporate Solveng

Pure Product

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1288041?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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